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Compound of Interest

Compound Name: AZD 2066

Cat. No.: B1663744 Get Quote

Essential Safety and Handling Guidance for
AZD2066
Disclaimer: This document provides a summary of recommended personal protective

equipment (PPE), handling, and disposal procedures for the investigational compound

AZD2066 based on publicly available information. No official Safety Data Sheet (SDS) from the

manufacturer, AstraZeneca, was found during the literature search. Therefore, this guidance is

based on general principles for handling potent, biologically active research compounds and

information from a supplier's SDS. All laboratory personnel must conduct a thorough, site-

specific risk assessment before handling this compound and consult with their institution's

Environmental Health and Safety (EHS) department.

AZD2066 is a selective, orally active, and blood-brain barrier-permeating mGluR5 antagonist

that has been investigated for neuropathic pain and major depressive disorder.[1] It has been

shown to activate the BDNF/trkB signaling pathway.[1] Clinical studies have indicated potential

central nervous system (CNS) related adverse effects, including dizziness and disturbance in

attention.[2][3] Given its biological activity and potential for adverse health effects, stringent

safety precautions are necessary when handling this compound.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical to minimize exposure. The

following table summarizes the recommended PPE for handling AZD2066.
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PPE Category Recommended Equipment

Eye and Face

Safety glasses with side shields are the

minimum requirement. For procedures with a

risk of splashing or aerosol generation, chemical

splash goggles and a face shield should be

worn.

Hand

Chemical-resistant gloves (e.g., nitrile) should

be worn at all times. Double gloving is

recommended for all handling procedures,

especially when working with the neat

compound or concentrated solutions.

Body

A fully buttoned lab coat is required. For

procedures with a higher risk of contamination,

disposable coveralls or a chemical-resistant

apron over the lab coat are recommended.

Respiratory

For handling small quantities of the solid

compound in a well-ventilated area, respiratory

protection may not be required. However, if

there is a potential for aerosolization or if

handling larger quantities, a NIOSH-approved

respirator (e.g., N95 or higher) should be used.

All weighing and aliquoting of the solid

compound should be performed in a certified

chemical fume hood or a powder containment

hood.

Operational Plans
Handling:

Designated Area: All work with AZD2066 should be conducted in a designated area within

the laboratory, clearly marked with appropriate hazard signs.

Ventilation: All procedures involving the solid form of AZD2066 or concentrated solutions

should be performed in a certified chemical fume hood to minimize inhalation exposure.
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Weighing: Weighing of the solid compound should be done in a fume hood or a balance

enclosure with appropriate exhaust ventilation.

Solution Preparation: When preparing solutions, add the solvent to the pre-weighed

compound slowly to avoid splashing.

Personal Hygiene: Avoid eating, drinking, or applying cosmetics in the laboratory. Wash

hands thoroughly with soap and water after handling the compound, before leaving the

laboratory, and at any time contamination is suspected.

Storage:

Store AZD2066 in a tightly sealed, clearly labeled container.

Keep in a secure, well-ventilated, and dry location, away from incompatible materials.

Follow the storage temperature recommendations provided by the supplier. A supplier of

AZD2066 recommends storing the solid at -20°C for long-term stability.[1]

Spill Management:

Small Spills: For small spills of the solid, carefully wipe up the material with a damp cloth or

paper towel, avoiding dust generation. For small liquid spills, absorb with an inert material

(e.g., vermiculite, sand). Place all contaminated materials in a sealed container for proper

disposal. Clean the spill area with a suitable detergent and water.

Large Spills: Evacuate the area and prevent entry. Contact your institution's EHS department

immediately. If trained and equipped, personnel can attempt to contain the spill using

appropriate absorbent materials.

Disposal Plan
The disposal of investigational compounds like AZD2066 must comply with all local, state, and

federal regulations.

Waste Collection: All waste materials contaminated with AZD2066, including empty

containers, used PPE (gloves, disposable lab coats), and cleaning materials, should be

collected in a designated, sealed, and clearly labeled hazardous waste container.
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Disposal Method: The primary method for the disposal of unused AZD2066 and

contaminated waste is incineration by a licensed hazardous waste disposal vendor. Do not

dispose of AZD2066 down the drain or in the regular trash.

EHS Consultation: Contact your institution's EHS department to arrange for the pickup and

disposal of AZD2066 waste.

Quantitative Data
Due to the absence of an official manufacturer's SDS, comprehensive quantitative safety data

for AZD2066 is not publicly available. The following table summarizes the available information.

Data Point Value Source

Molecular Weight 381.82 g/mol Tocris Bioscience[4]

CAS Number 934282-55-0
MedchemExpress.com, Tocris

Bioscience[1][4]

Occupational Exposure Limit

(OEL)

Not established/Not publicly

available
-

LD50/LC50 Not publicly available -

Purity ≥98% (HPLC) Tocris Bioscience[4]

Signaling Pathway and Experimental Workflow
AZD2066 is known to activate the Brain-Derived Neurotrophic Factor (BDNF)/tyrosine receptor

kinase B (trkB) signaling pathway. The following diagram illustrates this pathway.
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Caption: BDNF/trkB Signaling Pathway Activated by AZD2066.

The following diagram outlines a general workflow for handling AZD2066 in a laboratory setting

to ensure safety and proper procedure.
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Caption: General Laboratory Workflow for Handling AZD2066.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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